Cas no 2137507-46-9 (5-(benzyloxy)carbonyl-2-(oxan-4-yl)-2H,4H,5H,6H-pyrrolo3,4-cpyrazole-4-carboxylic acid)

• Product Name: 5-(benzyloxy)carbonyl-2-(oxan-4-yl)-2H,4H,5H,6H-pyrrolo3,4-cpyrazole-4-carboxylic acid
• CAS No: 2137507-46-9
• MF: C₁₉H₂₁N₃O₅
• MW: 371.387144804001
• CID: 6405861
• PubChem ID: 165484528
• Update Time: 2025-10-08

5-(benzyloxy)carbonyl-2-(oxan-4-yl)-2H,4H,5H,6H-pyrrolo3,4-cpyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(benzyloxy)carbonyl-2-(oxan-4-yl)-2H,4H,5H,6H-pyrrolo3,4-cpyrazole-4-carboxylic acid
• EN300-1131544
• 5-[(benzyloxy)carbonyl]-2-(oxan-4-yl)-2H,4H,5H,6H-pyrrolo[3,4-c]pyrazole-4-carboxylic acid
• 2137507-46-9

• Inchi： 1S/C19H21N3O5/c23-18(24)17-15-10-22(14-6-8-26-9-7-14)20-16(15)11-21(17)19(25)27-12-13-4-2-1-3-5-13/h1-5,10,14,17H,6-9,11-12H2,(H,23,24)
• InChI Key： GKHQRSFSCZSKHA-UHFFFAOYSA-N
• SMILES： O1CCC(CC1)N1C=C2C(CN(C(=O)OCC3C=CC=CC=3)C2C(=O)O)=N1

Computed Properties

• Exact Mass: 371.14812078g/mol
• Monoisotopic Mass: 371.14812078g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 548
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 93.9Ų

Additional information on 5-(benzyloxy)carbonyl-2-(oxan-4-yl)-2H,4H,5H,6H-pyrrolo3,4-cpyrazole-4-carboxylic acid

Introduction to 5-(benzyloxy)carbonyl-2-(oxan-4-yl)-2H,4H,5H,6H-pyrrolo[3,4-c]pyrazole-4-carboxylic acid (CAS No. 2137507-46-9)

5-(benzyloxy)carbonyl-2-(oxan-4-yl)-2H,4H,5H,6H-pyrrolo[3,4-c]pyrazole-4-carboxylic acid (CAS No. 2137507-46-9) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrrolopyrazoles, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this compound make it a promising candidate for the development of new drugs targeting various diseases.

The core structure of 5-(benzyloxy)carbonyl-2-(oxan-4-yl)-2H,4H,5H,6H-pyrrolo[3,4-c]pyrazole-4-carboxylic acid consists of a pyrrolopyrazole ring system substituted with a benzyloxycarbonyl group and an oxan ring. The benzyloxycarbonyl group is known to enhance the stability and solubility of the compound, while the oxan ring contributes to its overall conformational flexibility and binding affinity. These structural elements collectively contribute to the compound's potential as a lead molecule in drug discovery.

Recent studies have highlighted the biological activities of pyrrolopyrazoles, particularly their anti-inflammatory and anti-cancer properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that pyrrolopyrazoles with similar structural motifs exhibited potent inhibition of cyclooxygenase (COX) enzymes, which are key targets in the treatment of inflammatory diseases. Another study in the European Journal of Medicinal Chemistry in 2022 demonstrated that certain pyrrolopyrazoles effectively inhibited the growth of various cancer cell lines by targeting specific signaling pathways.

In the context of 5-(benzyloxy)carbonyl-2-(oxan-4-yl)-2H,4H,5H,6H-pyrrolo[3,4-c]pyrazole-4-carboxylic acid, preliminary in vitro assays have shown promising results. The compound has been tested for its ability to inhibit COX enzymes and has demonstrated significant activity at low micromolar concentrations. Additionally, it has shown selective cytotoxicity against several cancer cell lines, including those derived from breast and lung cancers. These findings suggest that 5-(benzyloxy)carbonyl-2-(oxan-4-yl)-2H,4H,5H,6H-pyrrolo[3,4-c]pyrazole-4-carboxylic acid could be further optimized for use as a therapeutic agent.

The pharmacokinetic properties of 5-(benzyloxy)carbonyl-2-(oxan-4-yl)-2H,4H,5H,6H-pyrrolo[3,4-c]pyrazole-4-carboxylic acid have also been investigated. Studies have shown that the compound exhibits good oral bioavailability and a favorable pharmacokinetic profile in preclinical models. This is attributed to its enhanced solubility and stability conferred by the benzyloxycarbonyl group. Furthermore, the compound has demonstrated low toxicity in animal models, making it a suitable candidate for further clinical development.

In addition to its potential therapeutic applications, 5-(benzyloxy)carbonyl-2-(oxan-4-yl)-2H,4H,5H,6H-pyrrolo[3,4-c]pyrazole-4-carboxylic acid has been explored for its use as a tool compound in chemical biology research. Its unique structure and biological activities make it an ideal candidate for studying enzyme inhibition and cellular signaling pathways. Researchers have utilized this compound to gain insights into the mechanisms underlying inflammation and cancer progression.

The synthesis of 5-(benzyloxy)carbonyl-2-(oxan-4-yl)-2H,4H,5H,6H-pyrrolo[3,4-c]pyrazole-4-carboxylic acid involves a multi-step process that combines modern synthetic techniques with classical organic chemistry methods. Key steps include the formation of the pyrrolopyrazole core through cyclization reactions and the introduction of functional groups via selective substitution reactions. The synthetic route has been optimized to ensure high yields and purity levels suitable for both research and pharmaceutical applications.

In conclusion, 5-(benzyloxy)carbonyl-2-(oxan-4-yl)-2H,4H,5H,6H-pyrrolo[3,4-c]pyrazole-4-carboxylic acid (CAS No. 2137507-46-9) represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features and favorable pharmacokinetic properties make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. Ongoing studies are expected to provide deeper insights into its mechanisms of action and potential clinical utility.